N-[2-(4-acetylanilino)-2-oxoethyl]cyclohexanecarboxamide

• IUPAC Name: N-[2-(4-acetylanilino)-2-oxoethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C17H22N2O3/c1-12(20)13-7-9-15(10-8-13)19-16(21)11-18-17(22)14-5-3-2-4-6-14/h7-10,14H,2-6,11H2,1H3,(H,18,22)(H,19,21)
• InChI Key: VUNISXQXFXUJGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CNC(=O)C2CCCCC2
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

N-[2-(4-acetylanilino)-2-oxoethyl]cyclohexanecarboxamide is a complex organic compound with a unique structure that combines a cyclohexane ring with an amide linkage and an acetylaniline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-acetylanilino)-2-oxoethyl]cyclohexanecarboxamide typically involves the reaction of 4-acetylaniline with a suitable acylating agent to form the intermediate 4-acetylanilide. This intermediate is then reacted with cyclohexanecarboxylic acid or its derivatives under appropriate conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like triethylamine or pyridine to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods are optimized for high yield and purity, often employing automated systems for precise control of reaction parameters such as temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-acetylanilino)-2-oxoethyl]cyclohexanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide or acetyl groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or acetyl derivatives.

Scientific Research Applications

N-[2-(4-acetylanilino)-2-oxoethyl]cyclohexanecarboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its therapeutic potential in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-[2-(4-acetylanilino)-2-oxoethyl]cyclohexanecarboxamide involves its interaction with molecular targets such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity by forming a stable complex. This interaction can disrupt normal biochemical pathways, leading to the desired therapeutic or biochemical effect.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(4-acetylanilino)-2-oxoethyl]benzenecarboxamide
• N-[5-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide

Uniqueness

N-[2-(4-acetylanilino)-2-oxoethyl]cyclohexanecarboxamide stands out due to its unique combination of a cyclohexane ring and an acetylaniline moiety, which imparts specific chemical and biological properties. This structural uniqueness makes it a valuable compound for targeted research and development in various scientific fields.